[4-(4-hydroxyphenyl)piperazin-1-yl]-[1-[(E)-2-phenylethenyl]sulfonylpiperidin-4-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[4-(4-hydroxyphenyl)piperazin-1-yl]-[1-[(E)-2-phenylethenyl]sulfonylpiperidin-4-yl]methanone” is a complex organic compound. It has a molecular formula of C11H14N2O2 and a molecular weight of 206.24 .
Physical and Chemical Properties Analysis
This compound has a density of 1.220±0.06 g/cm3 (20 ºC 760 Torr) . Other physical and chemical properties such as melting point, boiling point, and solubility are not available in the search results.Scientific Research Applications
Non-Invasive Measurement of Tumor Metabolism
A novel radiopharmaceutical, [18F]DASA-23, has been developed to measure pyruvate kinase M2 levels by positron emission tomography (PET). This enzyme catalyzes the final step in glycolysis, a key process of tumor metabolism. Pyruvate kinase M2 is preferentially expressed by glioblastoma cells, with minimal expression in the healthy brain, making it an important biomarker of cancer glycolytic reprogramming. The first evaluation of [18F]DASA-23 in humans demonstrated its potential in non-invasively delineating low-grade and high-grade glioma based on aberrantly expressed PKM2, suggesting significant implications for improving cancer diagnosis and monitoring treatment efficacy (Patel et al., 2019).
Human Biodistribution and Radiation Dosimetry
The safety, biodistribution, and radiation dosimetry of [18F]DASA-23 were assessed in a study involving healthy volunteers. This research aimed to evaluate the potential of [18F]DASA-23 for visualizing intracranial malignancies. The study confirmed [18F]DASA-23's ability to passively cross the blood-brain barrier, followed by rapid clearance, with high accumulation noted in organs indicating hepatobiliary and urinary clearance. The effective dose of [18F]DASA-23 was determined, underscoring its safety for use in humans to evaluate pyruvate kinase M2 levels, thereby facilitating the ongoing exploration of its utility in diagnosing and monitoring brain tumors (Beinat et al., 2020).
Safety and Hazards
This compound is associated with certain hazards. It has been classified under GHS07 and carries the signal word “Warning”. The hazard statements associated with it are H315, H335, and H319 . These indicate that it can cause skin irritation (H315), respiratory irritation (H335), and serious eye irritation (H319).
Properties
IUPAC Name |
[4-(4-hydroxyphenyl)piperazin-1-yl]-[1-[(E)-2-phenylethenyl]sulfonylpiperidin-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N3O4S/c28-23-8-6-22(7-9-23)25-15-17-26(18-16-25)24(29)21-10-13-27(14-11-21)32(30,31)19-12-20-4-2-1-3-5-20/h1-9,12,19,21,28H,10-11,13-18H2/b19-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWXOELIJBQXFCW-XDHOZWIPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N2CCN(CC2)C3=CC=C(C=C3)O)S(=O)(=O)C=CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1C(=O)N2CCN(CC2)C3=CC=C(C=C3)O)S(=O)(=O)/C=C/C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.